2-(4-(2,2-Difluoroethoxy)-1H-pyrazol-1-yl)acetic acid

• IUPAC Name: 2-[4-(2,2-difluoroethoxy)pyrazol-1-yl]acetic acid
• InChI: InChI=1S/C7H8F2N2O3/c8-6(9)4-14-5-1-10-11(2-5)3-7(12)13/h1-2,6H,3-4H2,(H,12,13)
• InChI Key: XTOASTANNURYRY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC(=O)O)OCC(F)F
• Molecular Formula: C7H8F2N2O3
• Molecular Weight: 206.15 g/mol
• CAS RN: 2340294-28-0

Description

2-(4-(2,2-Difluoroethoxy)-1H-pyrazol-1-yl)acetic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DFEPA, and it has been extensively studied for its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of DFEPA is not fully understood, but it is believed to involve the modulation of various signaling pathways and the regulation of gene expression. DFEPA has been shown to inhibit the activity of certain enzymes and to affect the expression of specific genes, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
DFEPA has been shown to have several biochemical and physiological effects, including anti-inflammatory and anti-cancer properties. DFEPA has been shown to inhibit the production of inflammatory cytokines and to induce apoptosis in cancer cells. Additionally, DFEPA has been shown to modulate the activity of certain enzymes, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

DFEPA has several advantages for use in lab experiments, including its high purity and stability. However, DFEPA is also highly reactive and may require specialized handling and storage conditions. Additionally, DFEPA may have limited solubility in certain solvents, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on DFEPA, including the development of new therapeutic applications and the synthesis of novel materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of DFEPA and to optimize its synthesis and handling conditions. Overall, DFEPA has significant potential for further research and development in various scientific fields.

Synthesis Methods

The synthesis of 2-(4-(2,2-Difluoroethoxy)-1H-pyrazol-1-yl)acetic acid involves several steps, including the reaction of 2,2-difluoroethanol with pyrazole-1-carboxylic acid, followed by esterification with acetic acid. The resulting compound is then subjected to hydrolysis to yield the final product. This synthesis method has been optimized to produce high yields of pure DFEPA.

Scientific Research Applications

DFEPA has been studied extensively for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, DFEPA has been investigated for its potential as an anti-inflammatory agent and as a treatment for cancer. In biochemistry, DFEPA has been studied for its effects on various biological processes, including the regulation of gene expression and the modulation of enzyme activity. In materials science, DFEPA has been used as a building block for the synthesis of novel materials with unique properties.